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Compound of Interest

Compound Name: Methyl 6-amino-3-chloropicolinate

Cat. No.: B596375 Get Quote

Application Notes: Methyl 6-amino-3-
chloropicolinate
Compound Identification:

IUPAC Name: Methyl 6-amino-3-chloropyridine-2-carboxylate

CAS Number: 866755-17-7

Molecular Formula: C₇H₇ClN₂O₂

Molecular Weight: 186.60 g/mol

Description: Methyl 6-amino-3-chloropicolinate is a substituted picolinate ester. It serves as a

key building block and intermediate in organic synthesis, particularly in the development of

pharmaceutical compounds and agrochemicals. Its structure, featuring an amino group, a

chlorine atom, and a methyl ester on a pyridine ring, offers multiple reactive sites for chemical

modification.

Applications: This compound is primarily utilized in medicinal chemistry and drug discovery as

a scaffold or intermediate for synthesizing more complex molecules. The amino and chloro-

substituents allow for a variety of coupling reactions, such as Suzuki, Buchwald-Hartwig, and

nucleophilic aromatic substitution reactions, to build molecular diversity.
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Physicochemical and Safety Data
Table 1: Physicochemical Properties

Property Value Reference

Physical State Solid (powder/crystals)

Appearance
White to off-white or light

yellow

Melting Point 138 - 142 °C

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO) and Methanol.

Storage Temperature 2 - 8 °C

Table 2: Hazard and Precautionary Information
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Hazard Statement Precautionary Statement Pictogram

H302: Harmful if swallowed.
P264: Wash skin thoroughly

after handling.
GHS07 (Exclamation Mark)

H315: Causes skin irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

H319: Causes serious eye

irritation.

P301+P312: IF SWALLOWED:

Call a POISON

CENTER/doctor if you feel

unwell.

H335: May cause respiratory

irritation.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330: Rinse mouth.

Experimental Protocols
Protocol 1: General Handling and Weighing
Objective: To safely handle and accurately weigh Methyl 6-amino-3-chloropicolinate for

experimental use.

Materials:

Methyl 6-amino-3-chloropicolinate

Spatula
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Weighing paper or boat

Analytical balance

Fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves.

Procedure:

Ensure all operations are performed within a certified chemical fume hood.

Don appropriate PPE before handling the compound.

Allow the container of Methyl 6-amino-3-chloropicolinate to equilibrate to room

temperature before opening to prevent moisture condensation.

Place a clean weighing paper or boat on the analytical balance and tare the balance.

Carefully use a clean spatula to transfer the desired amount of the compound onto the

weighing paper. Avoid generating dust.

Record the exact weight.

Securely close the compound's container and return it to the recommended storage

condition (2 - 8 °C).

Clean the spatula and the weighing area thoroughly after use.

Protocol 2: Preparation of a Stock Solution in DMSO
Objective: To prepare a 10 mM stock solution of Methyl 6-amino-3-chloropicolinate in

DMSO.

Materials:

Methyl 6-amino-3-chloropicolinate (MW: 186.60 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)
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Volumetric flask (e.g., 10 mL)

Analytical balance

Pipettes

Vortex mixer

Procedure:

Calculate the mass of Methyl 6-amino-3-chloropicolinate required. For 10 mL of a 10 mM

solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.010 L x 186.60 g/mol = 0.01866 g = 18.66 mg

Following Protocol 1, accurately weigh approximately 18.66 mg of the compound.

Transfer the weighed compound to the 10 mL volumetric flask.

Add approximately 7-8 mL of DMSO to the flask.

Gently swirl the flask or use a vortex mixer until the solid is completely dissolved.

Once dissolved, add DMSO to the flask until the bottom of the meniscus reaches the 10 mL

calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution appropriately, protected from light and moisture.
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Storage & Prep
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Caption: General workflow for using the compound in a synthesis.
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Spill Detected

Ensure PPE is Worn

Evacuate Area
(If large spill or high dust) Ensure Good Ventilation

Contain Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

Carefully Sweep/Scoop
into a Labeled Waste Container

Clean Spill Area with
Soap and Water

Dispose of Waste according to
Institutional/Local Regulations

Click to download full resolution via product page

Caption: Decision and action workflow for a solid chemical spill.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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